Cas no 1805378-09-9 (3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine)

• Product Name: 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine
• CAS No: 1805378-09-9
• MF: C₈H₇Cl₂F₂N
• MW: 226.050687074661
• CID: 4872750
• Update Time: 2025-07-15

3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H7Cl2F2N/c1-4-5(3-9)2-6(10)7(13-4)8(11)12/h2,8H,3H2,1H3
• InChI Key： JASJMKPRLVWADS-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)C(C)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine

Introduction to 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine (CAS No. 1805378-09-9)

3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine, with the CAS number 1805378-09-9, is a unique and versatile compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of pyridines, which are six-membered heterocyclic aromatic compounds containing one nitrogen atom. The presence of multiple substituents, including chloro, chloromethyl, difluoromethyl, and methyl groups, imparts distinct chemical and biological properties to this molecule.

The structure of 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine is characterized by its pyridine ring with specific functional groups attached at different positions. The chloro group at the 3-position and the chloromethyl group at the 5-position contribute to its reactivity and stability. The difluoromethyl group at the 2-position adds fluorine atoms, which are known for their influence on the electronic properties and biological activity of molecules. The methyl group at the 6-position further modulates the overall structure and reactivity of the compound.

In recent years, 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine has been extensively studied for its potential applications in various fields. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The unique combination of functional groups makes it a valuable starting material for the development of novel drugs and pesticides.

Research has shown that 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine exhibits promising biological activity. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in various biological pathways. This property makes it a candidate for drug discovery efforts targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In addition to its biological activity, 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine has been explored for its use in agrochemical applications. Its ability to inhibit certain enzymes and disrupt specific biological processes makes it a potential candidate for developing new herbicides and insecticides. This could have significant implications for improving crop yields and reducing pest infestations in agricultural settings.

The synthesis of 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine involves several well-defined chemical reactions. One common approach is to start with a suitable pyridine derivative and introduce the desired functional groups through a series of substitution reactions. The chlorination, methylation, and difluoromethylation steps are crucial in achieving the final product with high purity and yield.

The physical properties of 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine, such as its melting point, boiling point, and solubility in various solvents, have been well-characterized. These properties are essential for optimizing its use in different applications. For example, its solubility in organic solvents makes it suitable for use in solution-phase reactions and formulations.

Safety considerations are also important when handling 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-6-methylpyridine. While it is not classified as a hazardous material or controlled substance, proper safety protocols should be followed during its synthesis, storage, and use. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

In conclusion, 3-Chloro-5-(chloromethyl)-2-(difluoromethy l-6-meth ylpyri dine (CAS No. 1805378-09-9) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structure and properties make it a valuable tool for scientists working on drug discovery, enzyme inhibition, and crop protection. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to real-world problems.